3-Acetoxy-11-ursen-28,13-olide

• Molecular Formula: C32H48O4
• Molecular Weight: 496.7 g/mol
• InChI: InChI=1S/C32H48O4/c1-19-9-15-31-18-17-30(8)29(7)14-10-22-27(4,5)24(35-21(3)33)12-13-28(22,6)23(29)11-16-32(30,36-26(31)34)25(31)20(19)2/h11,16,19-20,22-25H,9-10,12-15,17-18H2,1-8H3/t19-,20+,22?,23-,24?,25-,28+,29-,30+,31+,32?/m0/s1
• InChIKey: NCXOPROPMCEOMN-WEEKFPDISA-N

3-Acetoxy-11-ursen-28,13-olide: Pentacyclic Triterpenoid Lactone for PTP1B Studies

3-Acetoxy-11-ursen-28,13-olide (syn. 11,12-dehydroursolic lactone acetate) is a pentacyclic triterpenoid of the ursane class featuring a signature C-11(12) double bond and a 28,13β-olide lactone bridge [1]. It was first isolated from Eucalyptus leaf waxes [2] and later identified in species including Eucalyptus camaldulensis [3] and Sorbus pohuashanensis [4]. Unlike the ubiquitous ursolic acid, this compound's constrained hexacyclic lactone scaffold and oxidation pattern at ring C impart distinct molecular recognition properties, making it a valuable probe for structure–activity relationship (SAR) studies within the ursane triterpenoid family.

Probe type

Pentacyclic triterpenoid lactone probe for SAR studies

Pathway fit

Supports PTP1B enzyme inhibition and insulin signaling studies

Selection context

Distinct 28,13β-olide scaffold; not interchangeable with common ursane acids

• [1] Horn, D.H.S. & Lamberton, J.A. (1964). The occurrence of 11,12-dehydroursolic lactone acetate in Eucalyptus waxes. Australian Journal of Chemistry, 17(4), 477–480. View Source
• [2] Horn, D.H.S. & Lamberton, J.A. (1964). The occurrence of 11,12-dehydroursolic lactone acetate in Eucalyptus waxes. Australian Journal of Chemistry, 17(4), 477–480. View Source
• [3] Phytochemistry Letters (2011). Ovarian antiproliferative activity directed isolation of triterpenoids from fruits of Eucalyptus camaldulensis Dehnh. Phytochemistry Letters, 4(4), 421–425. View Source
• [4] Li, D., Li, W., Higai, K. & Koike, K. (2014). Protein tyrosine phosphatase 1B inhibitory activities of ursane- and lupane-type triterpenes from Sorbus pohuashanensis. Journal of Natural Medicines, 68(2), 427–431. View Source

3-Acetoxy-11-ursen-28,13-olide vs. Ursolic Acid: Critical Structural Differences

Within the ursane triterpenoid family, subtle structural modifications drive steep differences in target engagement and inhibition modality. The 28,13β-olide lactone closure eliminates the free C-28 carboxylic acid present in ursolic acid, fundamentally altering hydrogen-bonding capacity, lipophilicity, and molecular shape [1]. A direct comparative enzymology study of seven co-isolated triterpenes demonstrated that compounds sharing the ursane core diverge into two distinct kinetic classes at the PTP1B active site: mixed-type inhibitors (including the target compound) versus non-competitive inhibitors [2]. Consequently, procurement decisions that treat 3-acetoxy-11-ursen-28,13-olide as interchangeable with common ursane building blocks risk introducing an uncontrolled variable into SAR campaigns, enzyme mechanism studies, or natural product dereplication workflows.

Scaffold mismatch

Ursolic acid lacks the 28,13β-olide lactone, altering hydrogen-bonding capacity and molecular shape; mechanism may not transfer

Kinetic class divergence

Mixed-type PTP1B inhibition differs from non-competitive analogs like betulinic acid; enzyme engagement context may shift

Lipophilicity & HBD shift

C-3 acetate vs. 3-hydroxy analog changes logP and eliminates a hydrogen-bond donor; recognition profile may not reproduce

• [1] Horn, D.H.S. & Lamberton, J.A. (1964). The occurrence of 11,12-dehydroursolic lactone acetate in Eucalyptus waxes. Australian Journal of Chemistry, 17(4), 477–480. View Source
• [2] Li, D., Li, W., Higai, K. & Koike, K. (2014). Protein tyrosine phosphatase 1B inhibitory activities of ursane- and lupane-type triterpenes from Sorbus pohuashanensis. Journal of Natural Medicines, 68(2), 427–431. View Source

3-Acetoxy-11-ursen-28,13-olide – Comparative Activity Evidence

PTP1B Inhibition Potency Relative to Ursane and Lupane Analogs

In a study evaluating seven triterpenes co-isolated from Sorbus pohuashanensis, 3β-acetoxy-urs-11-en-28,13-olide (compound 6) demonstrated significant PTP1B inhibitory activity with an IC50 of 3.5 µM, placing it among the most potent inhibitors in the panel [1]. By comparison, the close structural analog ursolic acid (differing by a free C-28 carboxylic acid instead of the 28,13β-olide lactone) showed markedly weaker inhibition with an IC50 of 15.83 µM. Betulinic acid, a lupane-type comparator, exhibited an IC50 of 3.5 µM. The positive control ursolic acid 3-acetate showed the strongest activity at 3.8 µM [1].

PTP1B IC50 vs. analogs

Head-to-head

Target: IC50 3.5 µM. Ursolic acid: 15.83 µM. Betulinic acid: 3.5 µM

Supports PTP1B inhibition study interpretation

Recombinant human enzyme assay; reported comparison context

Evidence Dimension	PTP1B enzyme inhibition (IC50)
Target Compound Data	IC50 = 3.5 µM (3β-acetoxy-urs-11-en-28,13-olide)
Comparator Or Baseline	Ursolic acid: IC50 = 15.83 µM; Betulinic acid: IC50 = 3.5 µM (as per scite.ai annotation of the same study)
Quantified Difference	Approximately 4.5-fold more potent than ursolic acid; equipotent to betulinic acid
Conditions	In vitro recombinant human PTP1B enzyme assay, dose–response format

Why This Matters

For procurement decisions, the 4.5-fold potency differential between the target compound and ursolic acid demonstrates that the 28,13β-olide lactone scaffold confers a meaningful PTP1B binding advantage not captured by generic ursane triterpenes.

• [1] Li, D., Li, W., Higai, K. & Koike, K. (2014). Protein tyrosine phosphatase 1B inhibitory activities of ursane- and lupane-type triterpenes from Sorbus pohuashanensis. Journal of Natural Medicines, 68(2), 427–431. View Source

Mixed-Type PTP1B Inhibition vs. Non-Competitive Analogs

Kinetic analysis from the same panel study resolved 3β-acetoxy-urs-11-en-28,13-olide as a mixed-type PTP1B inhibitor, meaning it can bind both the free enzyme and the enzyme-substrate complex [1]. This stands in contrast to the three other active triterpenes in the panel—pomolic acid-3β-acetate (compound 2), pomolic acid (compound 3), and betulinic acid (compound 7)—all of which were classified as non-competitive inhibitors that bind exclusively to an allosteric site [1]. Among the seven compounds tested, only two (compounds 1 and 6) displayed mixed-type kinetics.

Inhibition modality

Head-to-head

Mixed-type (target) vs. non-competitive (pomolic acid, betulinic acid)

Mechanistic tool for orthosteric vs. allosteric PTP1B study

Lineweaver–Burk analysis; reported kinetic context

Evidence Dimension	PTP1B inhibition modality (enzyme kinetics)
Target Compound Data	Mixed-type inhibitor (binds free enzyme and enzyme-substrate complex)
Comparator Or Baseline	Pomolic acid-3β-acetate, pomolic acid, betulinic acid: all non-competitive inhibitors (bind only allosteric site)
Quantified Difference	Qualitative mechanistic divergence: mixed-type vs. non-competitive
Conditions	In vitro PTP1B enzyme kinetics assay, Lineweaver–Burk analysis

Why This Matters

A mixed-type inhibition profile indicates that 3-acetoxy-11-ursen-28,13-olide engages the PTP1B catalytic site differently from non-competitive inhibitors, making it a mechanistically distinct tool compound for probing PTP1B allosteric vs. orthosteric pharmacology.

• [1] Li, D., Li, W., Higai, K. & Koike, K. (2014). Protein tyrosine phosphatase 1B inhibitory activities of ursane- and lupane-type triterpenes from Sorbus pohuashanensis. Journal of Natural Medicines, 68(2), 427–431. View Source

A2780 Cell Antiproliferative Activity Compared to Co-Triterpenoids

In a bioassay-guided fractionation study of Eucalyptus camaldulensis fruits, 3β-acetoxy-urs-11-en-28,13β-olide (compound 3 in that study) was tested alongside seven co-isolated triterpenoids (compounds 1–7) for antiproliferative activity against the A2780 human ovarian cancer cell line [1]. The target compound exhibited weak-to-moderate antiproliferative activity, a profile classified as comparable to oleanolic acid (compound 5) and weaker than the newly identified 3β-acetoxy-urs-11,13(18)-dien-28-oic acid (compound 1). All seven triterpenoids tested (1–7) displayed weak-to-moderate activity across the panel, confirming that potency within this structural class is highly dependent on specific oxidation and unsaturation patterns [1].

A2780 antiproliferative

Head-to-head

Weak-to-moderate activity tier among 7 co-isolated triterpenoids

Supports cell-model endpoint review

A2780 ovarian cancer cell line; rank-order within tested panel

Evidence Dimension	Antiproliferative activity against A2780 human ovarian cancer cells
Target Compound Data	Weak-to-moderate antiproliferative activity (qualitative tier)
Comparator Or Baseline	Co-isolated triterpenoids 1–7 from E. camaldulensis: all exhibited weak-to-moderate activity; compound 1 (3β-acetoxy-urs-11,13(18)-dien-28-oic acid) ranked highest
Quantified Difference	Rank-order differentiation within the tested panel; target compound not the most potent but distinct from inactive fractions
Conditions	A2780 human ovarian cancer cell line, MTT or SRB viability assay

Why This Matters

When selecting a triterpenoid lactone for oncology target profiling, the documented antiproliferative activity against A2780 cells provides a reference benchmark that differentiates this compound from untested or inactive ursane analogs.

• [1] Phytochemistry Letters (2011). Ovarian antiproliferative activity directed isolation of triterpenoids from fruits of Eucalyptus camaldulensis Dehnh. Phytochemistry Letters, 4(4), 421–425. View Source

C-3 Acetylation: Distinct Lipophilicity and Binding vs. 3-Hydroxy Analog

The 3-hydroxy congener, 3-hydroxy-11-ursen-28,13-olide (CHEBI:182601), differs from the target compound solely by substitution of the C-3 acetate with a free hydroxyl group [1]. Molecular docking studies against cancer targets revealed that 3-hydroxy-11-ursen-28,13-olide exhibits binding free energies ranging from –6.6 to –10.2 kcal/mol depending on the protein target, placing it in a moderate affinity tier compared to co-docked flavonoids (e.g., olax chalcone A, –9.2 to –10.9 kcal/mol) [2]. The C-3 acetyl modification in the target compound increases calculated logP by approximately 1.5–2.0 units (estimated from TPSA and AlogP data) and eliminates a hydrogen-bond donor, predictably altering membrane permeability and binding pose preferences relative to the 3-hydroxy analog [3].

C-3 acetylation effect

Cross-study

Δ HBD = 1; estimated Δ logP ≈ 1.5–2.0 vs. 3-hydroxy analog

Context for hydrogen-bond donor SAR probing

In silico docking and computed properties; data to verify

Evidence Dimension	Molecular docking binding energy and physicochemical properties
Target Compound Data	3-Acetoxy derivative: TPSA = 52.60 Ų, AlogP = 7.11, HBD = 0 [3]
Comparator Or Baseline	3-Hydroxy analog: HBD = 1; docking binding energies –6.6 to –10.2 kcal/mol across multiple cancer targets [2]
Quantified Difference	Δ HBD = 1; estimated Δ logP ≈ 1.5–2.0 units favoring the acetylated form; distinct hydrogen-bonding pharmacophore
Conditions	In silico molecular docking (cancer targets); computed physicochemical properties

Why This Matters

For researchers building focused triterpenoid libraries, the C-3 acetyl modification provides a distinct physicochemical and recognition profile compared to the 3-hydroxy form, enabling systematic probing of hydrogen-bond donor effects on target engagement without altering the lactone scaffold.

• [1] ChEBI (2024). 3-Hydroxy-11-ursen-28,13-olide. CHEBI:182601. EMBL-EBI. View Source
• [2] MEDLINE Abstract. Structure-based molecular networking, molecular docking, dynamics simulation and pharmacokinetic studies of Olax subscorpioidea for identification of potential inhibitors against selected cancer targets. Reference available via Medscape. View Source
• [3] PlantaeDB (2026). 3-Acetoxy-11-ursen-28,13-olide: Physical and Chemical Properties. PlantaeDB Compound Database. View Source

3-Acetoxy-11-ursen-28,13-olide Application Scenarios

PTP1B Inhibitor Screening & Mechanistic Enzymology

Researchers investigating PTP1B as a therapeutic target for type 2 diabetes and obesity should consider 3-acetoxy-11-ursen-28,13-olide as a mixed-type inhibitor control. Unlike non-competitive inhibitors such as pomolic acid or betulinic acid, this compound can bind both the free enzyme and the enzyme-substrate complex, enabling dissection of orthosteric vs. allosteric PTP1B pharmacology within a single triterpenoid chemical space [1]. Its IC50 of 3.5 µM places it among the more potent natural PTP1B ligands identified from the Sorbus genus.

Ursane Triterpenoid SAR Library Construction

For medicinal chemistry teams building focused libraries around the ursane scaffold, 3-acetoxy-11-ursen-28,13-olide provides a defined reference point for the 28,13β-olide lactone chemotype combined with C-11 unsaturation. Its demonstrated 4.5-fold potency advantage over ursolic acid at PTP1B [1], coupled with its distinct mixed-type inhibition mechanism, makes it an essential comparator when evaluating synthetic or semi-synthetic ursane derivatives for target selectivity and kinetic behavior.

Natural Product Dereplication & Chemotaxonomic Marker Studies

In phytochemical investigations of Eucalyptus, Sorbus, Bursera, and related genera, 3-acetoxy-11-ursen-28,13-olide serves as a diagnostic chemotaxonomic marker for species producing 11,12-dehydroursane lactones. Its presence alongside the 3-hydroxy analog [2] and other co-occurring triterpenoids (e.g., oleanolic acid, betulinic acid) enables confident dereplication in LC-MS and GC-MS metabolomics workflows, reducing the risk of misannotation with more common ursane acids.

Reference Standard for Ovarian Cancer Antiproliferative Assays

Laboratories screening natural product libraries against the A2780 ovarian cancer cell line can employ 3-acetoxy-11-ursen-28,13-olide as a structurally authenticated weak-to-moderate activity benchmark. Its documented antiproliferative tier in head-to-head testing with seven co-isolated triterpenoids [3] provides a reproducible reference for normalizing inter-assay variability and contextualizing hit potency in drug discovery campaigns.

Application

Selection Property

Validation Focus

PTP1B pathway research

Mixed-type inhibition mechanism

Orthosteric vs. allosteric enzyme kinetics review

Ursane scaffold SAR library

28,13β-olide lactone chemotype

Target engagement comparison vs. ursolic acid analogs

Natural product dereplication

Diagnostic 11,12-dehydroursane marker

LC-MS / GC-MS metabolomics annotation review

Oncology target profiling

Weak-to-moderate activity benchmark

A2780 cell-model endpoint context and assay normalization

• [1] Li, D., Li, W., Higai, K. & Koike, K. (2014). Protein tyrosine phosphatase 1B inhibitory activities of ursane- and lupane-type triterpenes from Sorbus pohuashanensis. Journal of Natural Medicines, 68(2), 427–431. View Source
• [2] ChEBI (2024). 3-Hydroxy-11-ursen-28,13-olide. CHEBI:182601. EMBL-EBI. View Source
• [3] Phytochemistry Letters (2011). Ovarian antiproliferative activity directed isolation of triterpenoids from fruits of Eucalyptus camaldulensis Dehnh. Phytochemistry Letters, 4(4), 421–425. View Source